Cas no 90259-39-5 (Benzoic acid, 2-(ethylthio)-6-methyl-)

• Product Name: Benzoic acid, 2-(ethylthio)-6-methyl-
• CAS No: 90259-39-5
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 790837
• PubChem ID: 71429539
• Update Time: 2025-04-19

Benzoic acid, 2-(ethylthio)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(ethylthio)-6-methyl-
• 2-ethylsulfanyl-6-methylbenzoic acid
• DTXSID90848216
• 2-(Ethylsulfanyl)-6-methylbenzoic acid
• 90259-39-5

• Inchi： 1S/C10H12O2S/c1-3-13-8-6-4-5-7(2)9(8)10(11)12/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key： ZMYQBFZHIFHPIJ-UHFFFAOYSA-N
• SMILES： S(CC)C1=CC=CC(C)=C1C(=O)O

Computed Properties

• Exact Mass: 196.05580079g/mol
• Monoisotopic Mass: 196.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.6Ų